N-(3-chlorophenyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]urea

• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-[4-(pyrrolidine-1-carbonyl)phenyl]urea
• InChI: InChI=1S/C18H18ClN3O2/c19-14-4-3-5-16(12-14)21-18(24)20-15-8-6-13(7-9-15)17(23)22-10-1-2-11-22/h3-9,12H,1-2,10-11H2,(H2,20,21,24)
• InChI Key: CBMBFQMGBDCNJF-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]urea, commonly known as CPPU, is a plant growth regulator that has been extensively studied for its applications in agriculture. CPPU is a synthetic compound that belongs to the class of urea derivatives and has been found to be effective in promoting cell division and growth in plants.

Mechanism of Action

CPPU promotes cell division and growth in plants by activating the cell cycle and increasing the production of cytokinins. Cytokinins are plant hormones that regulate cell division and growth. CPPU has been found to increase the levels of cytokinins in plants, leading to increased cell division and growth. CPPU also enhances the activity of enzymes involved in cell division and growth.
Biochemical and Physiological Effects:
CPPU has been found to have various biochemical and physiological effects on plants. It increases the levels of cytokinins and enzymes involved in cell division and growth. CPPU also enhances the production of secondary metabolites, such as anthocyanins and flavonoids, which are important for plant growth and development. CPPU has been found to improve the quality of fruits and vegetables by increasing their sugar content, acidity, and color.

Advantages and Limitations for Lab Experiments

CPPU has several advantages for lab experiments. It is easy to synthesize and has a high purity. CPPU is also stable and can be stored for a long time. However, CPPU has some limitations for lab experiments. It is expensive and may not be readily available in some regions. CPPU also has a short half-life in plants, which may limit its effectiveness.

Future Directions

There are several future directions for the research on CPPU. One direction is to investigate the effects of CPPU on different plant species and under different environmental conditions. Another direction is to explore the potential of CPPU in improving the resistance of plants to biotic and abiotic stress. CPPU has also been found to have potential applications in the production of biofuels and pharmaceuticals. Further research is needed to explore these applications.

Synthesis Methods

CPPU is synthesized by reacting 3-chloroaniline with 4-(1-pyrrolidinylcarbonyl)phenyl isocyanate in the presence of a base such as triethylamine. The resulting product is then treated with urea to yield CPPU. The synthesis method of CPPU has been well-established, and various modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

CPPU has been extensively studied for its applications in agriculture. It has been found to be effective in promoting cell division and growth in plants, leading to increased fruit yield and quality. CPPU has been used to enhance the growth of various fruits, such as grapes, kiwifruit, and apples. It has also been used to improve the quality of vegetables, such as tomatoes and cucumbers. CPPU has been found to be effective in promoting the growth of flowers, such as roses and lilies.